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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039 Get Quote

An In-depth Technical Guide to the Discovery and Isolation of 9-Demethyl FR-901235

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. The information provided is based on publicly available scientific literature.

However, access to the full text of the primary research articles was not possible, which limits

the inclusion of specific, detailed experimental protocols and quantitative data. For complete

and precise details, consultation of the full scientific publications is essential.

Introduction
9-Demethyl FR-901235 is a polyketide natural product with reported antitumor activity.[1] It is a

demethylated derivative of FR-901235, an immunomodulatory compound.[1] This guide

provides a comprehensive overview of the discovery and isolation of 9-Demethyl FR-901235,

based on available scientific information.

Discovery and Producing Organism
9-Demethyl FR-901235 was first discovered and isolated in 2008 by Lin and colleagues.[1]

The compound was identified from a strain of Penicillium sp. JP-1, an endophytic fungus. This

fungus was isolated from the mangrove plant Aegiceras corniculatum.[2]

More recently, 9-Demethyl FR-901235 has also been reported to be co-produced with

talauxins by the fungus Talaromyces stipitatus.[1]

Table 1: Producing Organisms of 9-Demethyl FR-901235
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Fungal Species Host/Source Reference

Penicillium sp. JP-1
Endophyte of Aegiceras

corniculatum
Lin et al., 2008

Talaromyces stipitatus Fungal culture Chaudhary et al., 2020

Physicochemical Properties
The fundamental physicochemical properties of 9-Demethyl FR-901235 are summarized in the

table below.

Table 2: Physicochemical Properties of 9-Demethyl FR-901235

Property Value Source

Molecular Formula C₁₇H₁₄O₇ Biosynth

Molecular Weight 330.29 g/mol Biosynth

CAS Number 1029520-85-1 Biosynth

Experimental Protocols
Note: The following experimental protocols are conceptual and based on general

methodologies for natural product isolation from fungal sources. Specific details from the

primary literature are not available.

Fermentation
The production of 9-Demethyl FR-901235 is achieved through the fermentation of the

producing fungal strain.

Conceptual Fermentation Protocol:

Inoculum Preparation: A pure culture of Penicillium sp. JP-1 or Talaromyces stipitatus is

grown on a suitable agar medium. A small portion of the mycelium is then transferred to a
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liquid seed medium and incubated to generate a sufficient biomass for inoculation of the

production culture.

Production Culture: The production medium, likely a nutrient-rich broth, is inoculated with the

seed culture. The fermentation is carried out in a shaker incubator or a bioreactor under

controlled conditions.

Table 3: Conceptual Fermentation Parameters (Placeholder Data)

Parameter Condition

Production Medium Potato Dextrose Broth (PDB) or similar

Temperature 25-28 °C

Incubation Time 14-21 days

Agitation 150-200 rpm

pH 5.5 - 6.5

Yield Data not available

Extraction and Isolation
Following fermentation, the fungal biomass and culture broth are separated. The target

compound is then extracted and purified through a series of chromatographic steps.

Conceptual Extraction and Isolation Protocol:

Extraction: The culture broth is typically extracted with an organic solvent such as ethyl

acetate. The fungal mycelium may also be extracted separately after being homogenized.

The organic extracts are then combined and concentrated under reduced pressure.

Preliminary Fractionation: The crude extract is subjected to preliminary fractionation using

techniques like vacuum liquid chromatography (VLC) or column chromatography over silica

gel.

Purification: The fractions containing 9-Demethyl FR-901235 are further purified using

repeated column chromatography on silica gel, Sephadex LH-20, and/or preparative High-
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Performance Liquid Chromatography (HPLC) to yield the pure compound.

Structure Elucidation
The chemical structure of 9-Demethyl FR-901235 was determined using various spectroscopic

techniques.

Table 4: Spectroscopic Data for Structure Elucidation (Conceptual)

Spectroscopic Method Purpose

High-Resolution Mass Spectrometry (HRMS) Determination of the molecular formula.

¹H Nuclear Magnetic Resonance (NMR)
Provides information on the number,

environment, and connectivity of protons.

¹³C Nuclear Magnetic Resonance (NMR)
Provides information on the carbon skeleton of

the molecule.

2D NMR (COSY, HSQC, HMBC)
Establishes the connectivity between protons

and carbons to assemble the final structure.

Infrared (IR) Spectroscopy Identifies the presence of key functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Provides information about the chromophore

system in the molecule.

Biological Activity
9-Demethyl FR-901235 has been reported to possess antitumor activity. However, detailed

studies on its mechanism of action and the specific signaling pathways involved are not yet

available in the public domain.

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the discovery and isolation of a natural

product like 9-Demethyl FR-901235 from an endophytic fungus.
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Discovery and isolation workflow for 9-Demethyl FR-901235.
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Hypothetical Signaling Pathway
The following diagram represents a hypothetical signaling pathway that could be involved in the

antitumor activity of a natural product. The specific pathway for 9-Demethyl FR-901235 has

not been elucidated.

Cancer Cell

9-Demethyl FR-901235

Target Protein
(e.g., Kinase, Receptor)

Inhibition/Activation

Downstream Effector 1

Downstream Effector 2

Transcription Factor

Gene Expression Modulation

Apoptosis / Cell Cycle Arrest
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Hypothetical signaling pathway for antitumor activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10822039?utm_src=pdf-body-img
https://www.benchchem.com/product/b10822039?utm_src=pdf-custom-synthesis
https://www.bioaustralis.com/product/demethyl-fr-901235-9/
https://pubmed.ncbi.nlm.nih.gov/18067932/
https://pubmed.ncbi.nlm.nih.gov/18067932/
https://www.benchchem.com/product/b10822039#9-demethyl-fr-901235-discovery-and-isolation
https://www.benchchem.com/product/b10822039#9-demethyl-fr-901235-discovery-and-isolation
https://www.benchchem.com/product/b10822039#9-demethyl-fr-901235-discovery-and-isolation
https://www.benchchem.com/product/b10822039#9-demethyl-fr-901235-discovery-and-isolation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10822039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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